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Compound of Interest

Compound Name: 4,8,12-Trioxatridecan-1-ol

Cat. No.: B082328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical state and appearance of

4,8,12-Trioxatridecan-1-ol at Standard Temperature and Pressure (STP), along with relevant

physicochemical data. The information presented herein is crucial for professionals engaged in

research and development, particularly in the fields of drug formulation and materials science,

where a thorough understanding of a compound's physical properties is essential for its

handling, processing, and application.

Core Physicochemical Data
The physical properties of 4,8,12-Trioxatridecan-1-ol have been determined using

computational models. These predicted values provide a valuable estimation of the

compound's behavior and are summarized in the table below. It is important to note that these

are theoretical values and may differ from experimentally determined results.
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Property Predicted Value Unit Method

Molecular Formula C10H22O4 - -

Molecular Weight 206.28 g/mol -

Melting Point 56.82 °C Joback Method

329.97 K Joback Method

Boiling Point 314.49 °C Joback Method

587.64 K Joback Method

LogP (Octanol/Water

Partition Coefficient)
0.829 - Crippen Method

Physical State and Appearance at STP
Based on the predicted melting point of 56.82 °C, 4,8,12-Trioxatridecan-1-ol is expected to be

a solid at Standard Temperature and Pressure (STP), defined as 0 °C (273.15 K) and 1 atm.

In line with the general characteristics of long-chain alcohols, the appearance of 4,8,12-
Trioxatridecan-1-ol in its solid state is anticipated to be a white to off-white, waxy solid. As a

liquid, it is expected to be a colorless, viscous fluid. Like many ethers and alcohols, it is likely to

have a faint, characteristic odor.

Experimental Protocols
While specific experimental data for 4,8,12-Trioxatridecan-1-ol is not readily available in the

reviewed literature, the following are standard laboratory protocols for determining the key

physical properties of a novel or uncharacterized compound.

Determination of Melting Point
The melting point of a solid is a fundamental physical property used for identification and purity

assessment. A common and reliable method is the use of a capillary melting point apparatus.

Methodology:
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Sample Preparation: A small, dry sample of the crystalline solid is finely powdered.

Capillary Loading: The powdered sample is packed into a thin-walled capillary tube to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first drop of liquid appears is recorded as the onset of melting, and the

temperature at which the entire solid has transitioned to a liquid is the final melting point. The

melting range (the span between these two temperatures) is an indicator of purity.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For small quantities of a substance, the micro boiling point

or Siwoloboff method is often employed.

Methodology:

Sample Preparation: A small volume (a few drops) of the liquid is placed in a small-diameter

test tube (fusion tube).

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the fusion tube.

Heating: The fusion tube is attached to a thermometer and heated in a controlled manner

using a heating bath (e.g., an oil bath).

Observation: As the liquid is heated, a stream of bubbles will emerge from the inverted

capillary. The heat is then removed, and the liquid is allowed to cool. The temperature at

which the liquid just begins to re-enter the capillary tube is recorded as the boiling point.

Logical Workflow for Physical State Determination
The following diagram illustrates the logical workflow for determining the physical state of a

compound like 4,8,12-Trioxatridecan-1-ol at STP.
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(4,8,12-Trioxatridecan-1-ol)
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and Boiling Point (BP)
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(0 °C, 1 atm)

Physical State at STP
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(BP < 0 °C)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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